Cas no 33631-04-8 (2-Methoxypyridine-3,4-diamine)

2-Methoxypyridine-3,4-diamine is a heterocyclic organic compound featuring both amine and methoxy functional groups on a pyridine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring substituted pyridine motifs. Its reactive diamine groups enable selective functionalization, while the methoxy substituent enhances solubility and electronic properties. The compound is valued for its stability under standard conditions and compatibility with a range of coupling and condensation reactions. It is commonly employed in the preparation of fused heterocycles, dyes, and ligands for catalytic systems. Proper handling requires adherence to safety protocols due to potential amine reactivity.
2-Methoxypyridine-3,4-diamine structure
2-Methoxypyridine-3,4-diamine structure
Product Name:2-Methoxypyridine-3,4-diamine
CAS No:33631-04-8
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD10574697
CID:294373
PubChem ID:10148998
Update Time:2025-10-29

2-Methoxypyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxypyridine-3,4-diamine
    • 3,4-Diamino-2-methoxypyridine
    • 3,4-Pyridinediamine,2-methoxy-
    • 2-methoxy-3,4-diaminopyridine
    • 2-methoxy-3,4-pyridinediamine
    • 2-methoxy-pyridine-3,4-diamine
    • 3,4-Diamino-2-methoxypyridin
    • 3,4-Pyridinediamine,2-methoxy
    • MFCD10574697
    • DTXSID90436137
    • 33631-04-8
    • CS-0146048
    • EN300-205602
    • SCHEMBL2946870
    • AB56399
    • AKOS006304802
    • SY068088
    • FT-0712478
    • AMY8008
    • J-509876
    • AC-27200
    • AS-30617
    • YAIFNSSQKVRCSO-UHFFFAOYSA-N
    • DB-081986
    • pyridine, 3,4-diamino-2-methoxy-
    • MDL： MFCD10574697
    • Inchi： 1S/C6H9N3O/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,8H2,1H3,(H2,7,9)
    • InChI Key： YAIFNSSQKVRCSO-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=C(C=CN=1)N)N

Computed Properties

  • Exact Mass: 139.07500
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 74.16000
  • LogP: 1.41700

2-Methoxypyridine-3,4-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Methoxypyridine-3,4-diamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:33631-04-8)2-Methoxypyridine-3,4-diamine
Order Number:A931019
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:03
Price ($):180.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:33631-04-8)2-Methoxypyridine-3,4-diamine
A931019
Purity:99%
Quantity:1g
Price ($):180.0
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